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Compound of Interest

Compound Name:
Dodecyl N,N-

dimethylaminoacetate-d6

Cat. No.: B15622568

Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Dodecyl N,N-dimethylaminoacetate-d6
is publicly available. This guide is compiled based on the safety data for the non-deuterated

analogue, Dodecyl N,N-dimethylaminoacetate (CAS No. 112-18-5), and general knowledge of

the toxicological impact of deuteration. The safety profiles of deuterated and non-deuterated

compounds are often similar; however, differences in metabolism and toxicity can occur.[1][2][3]

[4][5] This document is intended for informational purposes for researchers, scientists, and drug

development professionals and should not replace a formal risk assessment.

Hazard Identification
Dodecyl N,N-dimethylaminoacetate is classified as a hazardous substance. The primary

hazards are related to its corrosive and irritant properties, and its toxicity to aquatic life.

GHS Classification:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[6]

Skin Corrosion/Irritation 1B
H314: Causes severe skin

burns and eye damage.[6]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.

Hazardous to the Aquatic

Environment, Acute Hazard
1 H400: Very toxic to aquatic life.

Hazardous to the Aquatic

Environment, Long-term

Hazard

1
H410: Very toxic to aquatic life

with long lasting effects.[6]
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GHS Hazard Pictograms

Toxicological Data
The following tables summarize the available quantitative toxicological data for the non-

deuterated Dodecyl N,N-dimethylaminoacetate. The impact of deuteration on these values is

not known but is generally expected to be minor for acute toxicity.

Acute Toxicity Data:

Route of Exposure Species Value Reference

Oral (LD50) Rat 1450 mg/kg [7]

Dermal (LD50) Rabbit > 5000 mg/kg [8]

Ecotoxicity Data:

Organism Test Value Exposure Time Reference

Zebra fish (Danio

rerio)
LC50 0.7 mg/L 96 hours [7]

Golden orfe

(Leuciscus idus)
LC50 0.5 mg/L 48 hours [7]

Experimental Protocols
The following are representative experimental protocols based on OECD guidelines for

assessing the key toxicological endpoints. The actual studies for Dodecyl N,N-

dimethylaminoacetate may have followed similar procedures.

Acute Oral Toxicity - Fixed Dose Procedure (Based on
OECD Guideline 420)
This method is designed to estimate the oral LD50 value.[7][9][10]
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(Determine starting dose)
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Click to download full resolution via product page

Workflow for Acute Oral Toxicity (OECD 420)

Skin Corrosion/Irritation (Based on OECD Guideline 439
- In Vitro)
This in vitro test uses a reconstructed human epidermis (RhE) model to assess skin irritation

potential.[11][12][13][14][15]

Prepare Reconstructed
Human Epidermis (RhE) Tissues

Apply test substance to
triplicate tissues

Incubate for a defined period
(e.g., 60 minutes)

Rinse and post-incubate
(e.g., 42 hours)

Assess cell viability
(MTT assay)

Classification based on
mean tissue viability

Irritant (Viability <= 50%)≤ 50%

Non-irritant (Viability > 50%)> 50%
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Workflow for In Vitro Skin Irritation (OECD 439)

Serious Eye Damage/Eye Irritation (Based on OECD
Guideline 405 - In Vivo)
This in vivo test is typically performed on albino rabbits to assess the potential for a substance

to cause eye irritation or damage.[6][16][17][18][19]

Select healthy albino rabbits
with no pre-existing eye irritation

Instill test substance into
the conjunctival sac of one eye

Observe and score ocular lesions
(cornea, iris, conjunctiva)
at 1, 24, 48, and 72 hours

Continue observation up to 21 days
to assess reversibility of effects

Classify based on severity
and reversibility of lesions

Deuteration

Potential Effects on Safety Profile

Substitution of H with D

Altered Metabolic Rate
(Kinetic Isotope Effect)

Modified Toxicity Profile
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Can influence
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15622568/docs#safety-data-sheet-dodecyl-n-n-
dimethylaminoacetate-d6-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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